Cas no 511-08-0 (ERGOCRISTINE)

• Product Name: ERGOCRISTINE
• CAS No: 511-08-0
• MF: C₃₅H₃₉N₅O₅
• MW: 609.714668512344
• CID: 95066
• Update Time: 2025-04-18

ERGOCRISTINE Chemical and Physical Properties

Names and Identifiers

• ERGOCRISTINE
• 6’,18-trione,12’-hydroxy-2’-(1-methylethyl)-5’-(phenylmethyl)-ergotaman-3
• ergocrystine
• 12μ-Hydroxy-2μ-(1-methylethyl)-5μ-(phenylmethyl)ergotaman-3μ,6μ,18μ-trione
• 12'-Hydroxy-2'-isopropyl-5'α-benzylergotaman-3',6',18-trione
• 5'-benzyl-12'-hydroxy-2'-isopropyl-ergotamane-18,3',6'-trione
• 12′-Hydroxy-2′-(1-methylethyl)-5′-(phenylmethyl)ergotaman-3′,6′,18′-trione
• (5'alpha)-12'-Hydroxy-2'-(1-methylethyl)-5'-(phenylmethyl)ergotaman-3',6',18-trione
• NSC 93743
• Ergocristine phyproof(R) Reference Substance

• Inchi： 1S/C35H39N5O5/c1-20(2)34(37-31(41)23-16-25-24-11-7-12-26-30(24)22(18-36-26)17-27(25)38(3)19-23)33(43)40-28(15-21-9-5-4-6-10-21)32(42)39-14-8-13-29(39)35(40,44)45-34/h4-7,9-12,16,18,20,23,27-29,36,44H,8,13-15,17,19H2,1-3H3,(H,37,41)/t23-,27-,28+,29+,34-,35+/m1/s1
• InChI Key： HEFIYUQVAZFDEE-MKTPKCENSA-N
• SMILES： O1[C@](C(C)C)(C(N2[C@@H](CC3C=CC=CC=3)C(N3CCC[C@H]3[C@]12O)=O)=O)NC([C@@H]1C=C2C3C=CC=C4C=3C(=CN4)C[C@H]2N(C)C1)=O

Computed Properties

• Exact Mass: 609.29500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 45
• Rotatable Bond Count: 5
• Complexity: 1270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 3

Experimental Properties

• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 155-157 °C (lit.)
• Boiling Point: 655.69°C (rough estimate)
• Refractive Index: 1.7500 (estimate)
• Solubility: Insuluble (2.1E-4 g/L) (25 ºC),
• PSA: 118.21000
• LogP: 2.83150
• Specific Rotation: D20 -183° (chloroform)

ERGOCRISTINE Security Information

• Hazardous Material transportation number：UN 1544
• Hazard Category Code： 23/24/25
• Safety Instruction： S22; S36/37/39; S45
• RTECS：KE1180000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R23/24/25
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Ergotamines, dihydroergotamines, and derivatives